- An improved method for the large scale preparation of α,α'-trehalose-6-phosphate, Tetrahedron Letters, 2015, 56(23), 3008-3010
Cas no 1498304-80-5 (hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate)
1498304-80-5 structure
Product Name:hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate
CAS No:1498304-80-5
MF:C45H87O14PSi7
MW:1079.73616242409
CID:5219442
Update Time:2023-11-22
hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate Chemical and Physical Properties
Names and Identifiers
-
- 6-O-(Diphenoxyphosphinyl)-2,3,4-tris-O-(trimethylsilyl)-α-D-glucopyranosyl 2,3,4,6-tetrakis-O-(trimethylsilyl)-α-D-glucopyranoside (ACI)
- hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate
-
- Inchi： 1S/C45H87O14PSi7/c1-61(2,3)48-33-37-39(55-63(7,8)9)41(57-65(13,14)15)43(59-67(19,20)21)45(50-37)51-44-42(58-66(16,17)18)40(56-64(10,11)12)38(54-62(4,5)6)36(49-44)32-47-60(46,52-34-28-24-22-25-29-34)53-35-30-26-23-27-31-35/h22-31,36-45H,32-33H2,1-21H3/t36-,37-,38-,39-,40+,41+,42-,43-,44-,45-/m1/s1
- InChI Key： RULRDNXYBKICMA-YBUIZCLWSA-N
- SMILES： O([C@H]1O[C@H](CO[Si](C)(C)C)[C@@H](O[Si](C)(C)C)[C@H](O[Si](C)(C)C)[C@H]1O[Si](C)(C)C)[C@H]1O[C@H](COP(=O)(OC2C=CC=CC=2)OC2C=CC=CC=2)[C@@H](O[Si](C)(C)C)[C@H](O[Si](C)(C)C)[C@H]1O[Si](C)(C)C
hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T718725-10mg |
hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate |
1498304-80-5 | 10mg |
$201.00 | 2023-05-17 | ||
| TRC | T718725-25mg |
hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate |
1498304-80-5 | 25mg |
$465.00 | 2023-05-17 | ||
| TRC | T718725-50mg |
hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate |
1498304-80-5 | 50mg |
$896.00 | 2023-05-17 | ||
| TRC | T718725-100mg |
hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate |
1498304-80-5 | 100mg |
$ 1800.00 | 2023-09-05 |
hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 10 min, rt
1.2 5 h, rt
1.2 5 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Trimethylsilyl triflate Solvents: Dichloromethane ; 30 - 40 min, rt
1.2 Reagents: Pyridine ; 36 h, rt
1.2 Reagents: Pyridine ; 36 h, rt
Reference
- Simple one-pot regioselective 6-O-phosphorylation of carbohydrates and trehalose desymmetrization, Chemical Communications (Cambridge, 2013, 49(98), 11497-11499
Production Method 3
Reaction Conditions
1.1 Reagents: Ammonium acetate Solvents: Methanol , Dichloromethane ; rt
2.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 10 min, rt
2.2 5 h, rt
2.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 10 min, rt
2.2 5 h, rt
Reference
- An improved method for the large scale preparation of α,α'-trehalose-6-phosphate, Tetrahedron Letters, 2015, 56(23), 3008-3010
Production Method 4
Reaction Conditions
1.1 Reagents: Hexamethyldisilazane Solvents: Pyridine ; 12 h, 0 - 20 °C
2.1 Reagents: Ammonium acetate Solvents: Methanol , Dichloromethane ; rt
3.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 10 min, rt
3.2 5 h, rt
2.1 Reagents: Ammonium acetate Solvents: Methanol , Dichloromethane ; rt
3.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 10 min, rt
3.2 5 h, rt
Reference
- An improved method for the large scale preparation of α,α'-trehalose-6-phosphate, Tetrahedron Letters, 2015, 56(23), 3008-3010
hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate Raw materials
- Chlorotrimethylsilane
- D-Trehalose anhydrous
- α,α-Trehalose octa-O-(Trimethylsilyl)
- Diphenyl Chlorophosphonate
- α,α-Trehalose hepta-O-(Trimethylsilyl)
hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate Preparation Products
hepta-O-(Trimethylsilyl) Diphenyl α,α-Trehalose 6-Phosphate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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